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Compound of Interest

Compound Name: Disperse Red 92

CAS No.: 12236-11-2

Cat. No.: B076472

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disperse Red 92, a member of the anthraquinone dye family, is a synthetically produced

organic compound primarily utilized for its vibrant red hue in the coloration of synthetic textiles.

Its robust chemical structure, inherent stability, and specific physicochemical properties suggest

a potential for broader applications within the field of materials science, extending beyond its

traditional use in the textile industry. This technical guide provides a comprehensive overview

of the known attributes of Disperse Red 92, alongside detailed experimental protocols for its

synthesis and primary application. Furthermore, it explores potential advanced applications by

drawing parallels with structurally similar and well-characterized dyes.

Physicochemical and Structural Data of Disperse
Red 92
A clear understanding of the fundamental properties of Disperse Red 92 is essential for its

application in materials science. The following table summarizes the key physicochemical data

for this compound.
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Property Value Source(s)

C.I. Name Disperse Red 92 [1]

C.I. Number 60752 [1]

CAS Number 12236-11-2 / 72363-26-9 [1]

Molecular Formula C₂₅H₂₄N₂O₇S [1][2]

Molecular Weight 496.53 g/mol [1]

Chemical Structure Anthraquinone [1]

Appearance Dark red powder/grain [3]

Density (calculated) 1.405 g/cm³ [2]

Boiling Point (calculated) 713.7 °C at 760 mmHg [2]

Flash Point (calculated) 385.5 °C [2]

Solubility
Soluble in organic solvents,

low water solubility.
[2]

General Properties

Good light resistance, heat

resistance, and chemical

resistance.

[2]

Synthesis of Disperse Red 92
Disperse Red 92 is synthesized from C.I. Disperse Red 60 through a two-step process

involving sulfonation and subsequent amination. The following protocol is a representative

method for its synthesis.

Experimental Protocol: Synthesis of Disperse Red 92
Step 1: Sulfonylation of Disperse Red 60

In a reaction vessel equipped with a stirrer and temperature control, dissolve Disperse Red

60 solid in an inert solvent such as o-dichlorobenzene (mass ratio of solvent to solid between

3:1 and 6:1).[4]
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Cool the solution to 0-5 °C.

Slowly add chlorosulfonic acid, maintaining the temperature between 0-5 °C.

After the addition is complete, raise the temperature to 42-45 °C and maintain for 1.5-2

hours, monitoring the reaction by HPLC until the starting material is consumed.[5]

Add sulfoxide chloride and continue the reaction at 42-45 °C for 1-1.5 hours.[5]

Cool the reaction mixture to 0-5 °C and slowly add it to ice water to precipitate the product.[5]

Filter the precipitate, wash with water until neutral, and press dry to obtain 1-amino-2-(4'-

chlorosulfonyl) phenoxy-4-hydroxyanthraquinone.[5]

Step 2: Amination to form Disperse Red 92

Disperse the wet product from Step 1 in an inert solvent (e.g., o-dichlorobenzene).[4]

Add sodium carbonate and 3-ethoxypropylamine. The molar ratio of the starting material to

sodium carbonate and ethoxypropylamine is typically around 1:1-2:1-1.2.[4]

Heat the mixture and maintain it at a reaction temperature of 20-40 °C.[4]

Monitor the reaction by HPLC. Once the reaction is complete, distill the solvent for recycling.

[4]

The final product, Disperse Red 92, is obtained by filtration, washing with water, and drying.

[4]
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Synthesis workflow for Disperse Red 92.
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Application in Textile Dyeing
The primary and well-established application of Disperse Red 92 is in the dyeing of synthetic

fibers, particularly polyester. Its non-ionic nature and low water solubility make it ideal for the

"solid solution" dyeing mechanism required for these hydrophobic fibers. High-temperature,

high-pressure (HTHP) exhaust dyeing is a common method.

Experimental Protocol: High-Temperature Exhaust
Dyeing of Polyester
1. Pre-treatment of Polyester Fabric:

Scour the fabric in a bath containing 1 g/L non-ionic detergent and 2 g/L sodium carbonate at

60°C for 30 minutes to remove impurities.

Rinse thoroughly with warm and then cold water.

2. Dye Bath Preparation and Dyeing:

Prepare a dye bath with a liquor ratio of 1:10 (fabric weight to water volume).

Add a dispersing agent (0.5-1.0 g/L) to the bath.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[6]

Prepare a dispersion of Disperse Red 92 (e.g., 2% on weight of fabric) by pasting it with a

small amount of water and then diluting it.

Add the dye dispersion to the bath.

Introduce the polyester fabric into the dye bath at 60°C.

Raise the temperature to 130°C at a rate of 1.5-2.0 °C/min.[7]

Maintain the temperature at 130°C for 45-60 minutes.[6][7]

Cool the dye bath to 60°C.[6]
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3. Post-treatment (Reduction Clearing):

Rinse the dyed fabric.

Prepare a clearing bath with 2 g/L sodium hydrosulfite, 2 g/L sodium hydroxide, and 1 g/L

non-ionic detergent.[7]

Treat the fabric in this bath at 70-80°C for 15-20 minutes to remove surface dye and improve

fastness.[7]

Rinse with hot and then cold water.

Neutralize with a weak acetic acid solution, followed by a final rinse.

Dry the fabric.
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High-Temperature Polyester Dyeing Workflow
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Workflow for high-temperature dyeing of polyester.
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Potential Application in Nonlinear Optical (NLO)
Materials
While specific research on the nonlinear optical properties of Disperse Red 92 is limited, the

broader class of anthraquinone dyes, and specifically the closely related Disperse Red 1, have

been studied for these applications. These dyes can be incorporated into polymer matrices to

create "guest-host" systems with significant second-order NLO properties, which are crucial for

technologies like electro-optic modulators and optical data storage.[8]

The NLO effect in these materials is achieved by breaking the centrosymmetric alignment of

the dye molecules within the polymer, typically through electric field poling.[8] The following is a

representative protocol for the preparation of a Disperse Red-doped polymer film, based on

studies with Disperse Red 1.

Representative Protocol: Preparation of a Dye-Doped
Polymer Film for NLO Applications
1. Solution Preparation:

Dissolve a host polymer, such as poly(methyl methacrylate) (PMMA), in a suitable solvent

like chloroform to a desired concentration (e.g., 10% w/v).

Add Disperse Red powder to the polymer solution (e.g., 1-10 wt% with respect to the

polymer).

Stir the mixture at room temperature until the dye is completely dissolved.

Filter the solution to remove any particulate matter.

2. Film Fabrication (Spin Coating):

Clean a substrate (e.g., glass slide) thoroughly.

Dispense the dye-polymer solution onto the center of the substrate.

Spin coat at a specific speed (e.g., 1000-3000 rpm) for a set time (e.g., 30-60 seconds) to

achieve the desired film thickness.
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Bake the coated substrate in an oven at a temperature below the glass transition

temperature of the polymer (e.g., 80-90 °C for PMMA) for at least one hour to remove

residual solvent.

3. Electric Field Poling:

Place the film on a heating stage.

Apply a strong electric field across the film using a corona discharge or parallel plate

electrodes.

Heat the film to near its glass transition temperature while the electric field is applied to allow

for the alignment of the dye molecules.

Cool the film back to room temperature with the electric field still applied to lock in the

molecular alignment.
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Preparation of NLO Guest-Host Polymer Film
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Workflow for NLO guest-host polymer film preparation.
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Future Outlook
Disperse Red 92 is a well-established dye in the textile industry with properties that suggest its

potential for use in more advanced materials science applications. Its thermal and chemical

stability are advantageous for incorporation into various polymer matrices. While there is a lack

of specific research on its use in areas such as nonlinear optics, the extensive studies on

similar anthraquinone and azo dyes provide a strong foundation for future investigations.

Further research is needed to quantify its specific optical and thermal properties to fully assess

its viability for these advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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